4-[2-[(2-Ethoxy-2-oxoethyl)thio]-4-oxo-3-thieno[3,2-d]pyrimidinyl]-1-piperidinecarboxylic acid ethyl ester
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Overview
Description
4-[2-[(2-ethoxy-2-oxoethyl)thio]-4-oxo-3-thieno[3,2-d]pyrimidinyl]-1-piperidinecarboxylic acid ethyl ester is an organosulfur heterocyclic compound, an organic heterobicyclic compound and an organonitrogen heterocyclic compound.
Scientific Research Applications
1. Heterocyclic Chemistry and Synthesis
Research has shown that compounds like 4-[2-[(2-Ethoxy-2-oxoethyl)thio]-4-oxo-3-thieno[3,2-d]pyrimidinyl]-1-piperidinecarboxylic acid ethyl ester are used in heterocyclic chemistry, particularly in the synthesis of various derivatives of linear and angular heterocyclic systems (Ahmed, Sensfuss, & Habicher, 1999).
2. Quantum Chemical Properties
The compound has been the subject of quantum chemical studies to understand its molecular properties. These studies involve calculations of electronic properties like the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO) energies (Bouklah, Harek, Touzani, Hammouti, & Harek, 2012).
3. Heterocyclic Synthesis for Medicinal Chemistry
The compound plays a role in the synthesis of heterocyclic compounds which are significant in medicinal chemistry. These synthesized compounds have applications in the development of various pharmaceuticals (Gad-Elkareem, Abdel-fattah, & Elneairy, 2006).
4. Application in Anticoagulant Synthesis
This compound is involved in the synthesis of intermediates for anticoagulants like apixaban, indicating its utility in creating complex pharmaceutical compounds (Wang, Suo, Zhang, Hou, & Li, 2017).
5. Role in Pharmacological Screening
Its derivatives have been used in pharmacological screening, particularly in the testing of analgesic, anti-inflammatory, and anticonvulsant activities (Devani, Shishoo, Pathak, Parikh, Shah, & Padhya, 1976).
properties
Product Name |
4-[2-[(2-Ethoxy-2-oxoethyl)thio]-4-oxo-3-thieno[3,2-d]pyrimidinyl]-1-piperidinecarboxylic acid ethyl ester |
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Molecular Formula |
C18H23N3O5S2 |
Molecular Weight |
425.5 g/mol |
IUPAC Name |
ethyl 4-[2-(2-ethoxy-2-oxoethyl)sulfanyl-4-oxothieno[3,2-d]pyrimidin-3-yl]piperidine-1-carboxylate |
InChI |
InChI=1S/C18H23N3O5S2/c1-3-25-14(22)11-28-17-19-13-7-10-27-15(13)16(23)21(17)12-5-8-20(9-6-12)18(24)26-4-2/h7,10,12H,3-6,8-9,11H2,1-2H3 |
InChI Key |
JPHZZDRNXQZZMP-UHFFFAOYSA-N |
SMILES |
CCOC(=O)CSC1=NC2=C(C(=O)N1C3CCN(CC3)C(=O)OCC)SC=C2 |
Canonical SMILES |
CCOC(=O)CSC1=NC2=C(C(=O)N1C3CCN(CC3)C(=O)OCC)SC=C2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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